1-(2-chlorophenyl)-5-(2-fluorophenyl)-3-(4-fluorophenyl)-4,5-dihydro-1H-pyrazole

• IUPAC Name: 2-(2-chlorophenyl)-3-(2-fluorophenyl)-5-(4-fluorophenyl)-3,4-dihydropyrazole
• InChI: InChI=1S/C21H15ClF2N2/c22-17-6-2-4-8-20(17)26-21(16-5-1-3-7-18(16)24)13-19(25-26)14-9-11-15(23)12-10-14/h1-12,21H,13H2
• InChI Key: JPWCUXOLHOTIGB-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(N=C1C2=CC=C(C=C2)F)C3=CC=CC=C3Cl)C4=CC=CC=C4F
• Molecular Formula: C21H15ClF2N2
• Molecular Weight: 368.8 g/mol

Description

1-(2-chlorophenyl)-5-(2-fluorophenyl)-3-(4-fluorophenyl)-4,5-dihydro-1H-pyrazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. The compound is a pyrazole derivative that has been synthesized using various methods and has been found to have significant biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 1-(2-chlorophenyl)-5-(2-fluorophenyl)-3-(4-fluorophenyl)-4,5-dihydro-1H-pyrazole is not fully understood. However, it is believed to act by inhibiting the production of pro-inflammatory cytokines and other mediators of inflammation.
Biochemical and Physiological Effects
Studies have shown that the compound has significant biochemical and physiological effects. It has been found to reduce inflammation and pain in various animal models of inflammatory diseases. Additionally, it has been shown to have a protective effect on the liver and kidneys, which makes it a promising candidate for the treatment of liver and kidney diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(2-chlorophenyl)-5-(2-fluorophenyl)-3-(4-fluorophenyl)-4,5-dihydro-1H-pyrazole in lab experiments is its high potency and specificity. It has been found to have a low toxicity profile, which makes it a safe compound to use in various animal models. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the research and development of 1-(2-chlorophenyl)-5-(2-fluorophenyl)-3-(4-fluorophenyl)-4,5-dihydro-1H-pyrazole. One potential direction is the investigation of its potential applications in the treatment of other inflammatory diseases such as asthma and inflammatory bowel disease. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential side effects. Finally, the development of more efficient and cost-effective synthesis methods for the compound could make it more accessible for medical research.

Synthesis Methods

The synthesis of 1-(2-chlorophenyl)-5-(2-fluorophenyl)-3-(4-fluorophenyl)-4,5-dihydro-1H-pyrazole has been achieved using various methods. One such method involves the reaction of 2-chlorobenzaldehyde, 2-fluorobenzaldehyde, and 4-fluorobenzaldehyde with hydrazine hydrate in the presence of acetic acid and ethanol. The resulting product is then treated with sodium hydroxide to obtain the final compound.

Scientific Research Applications

The compound has been extensively studied for its potential applications in medical research. It has been found to exhibit significant anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory diseases such as arthritis and multiple sclerosis.